Cas no 2228761-03-1 (1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

1-(3-Hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a cyclopropane-based carboxylic acid derivative featuring a substituted phenyl ring. Its unique structure, combining a hydroxyl group and a methyl substituent on the aromatic ring with a sterically hindered cyclopropane core, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid cyclopropane ring enhances stability, while the polar functional groups improve solubility and reactivity for further derivatization. It is particularly useful in the development of bioactive molecules, where its structural motifs can influence stereochemistry and binding properties. This compound is typically handled under controlled conditions due to its reactive carboxylic acid and phenolic groups.
1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid structure
2228761-03-1 structure
Product Name:1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
CAS No:2228761-03-1
MF:C13H16O3
MW:220.264344215393
CID:5808553
PubChem ID:165713289
Update Time:2025-10-11

1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
    • EN300-1797612
    • 2228761-03-1
    • Inchi: 1S/C13H16O3/c1-8-4-5-9(6-10(8)14)13(11(15)16)7-12(13,2)3/h4-6,14H,7H2,1-3H3,(H,15,16)
    • InChI Key: XMCJUHONMYPSPX-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC(C)=C(C=2)O)CC1(C)C)=O

Computed Properties

  • Exact Mass: 220.109944368g/mol
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.5Ų

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Additional information on 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228761-03-1)

1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2228761-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, which imparts unique structural and functional properties. The presence of both hydroxyl and carboxylic acid functional groups further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacologically active molecules.

The structural motif of 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid combines the rigidity of the cyclopropane ring with the versatility of the phenyl ring, which is a common feature in many bioactive compounds. The cyclopropane ring, being a three-membered carbon heterocycle, introduces strain into the molecule, which can be exploited in drug design to enhance binding affinity or modulate metabolic stability. Meanwhile, the phenyl ring provides a platform for further functionalization and interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate cyclopropane scaffolds due to their ability to engage with biological macromolecules in unique ways. For instance, studies have shown that cyclopropane-containing molecules can exhibit enhanced binding to certain enzymes and receptors compared to their non-cyclopropanated counterparts. This is attributed to the strained C-C bonds within the cyclopropane ring, which can adopt conformations that are not possible with linear alkanes or other cyclic structures.

The 3-hydroxy-4-methylphenyl substituent in 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid adds another layer of complexity and potential functionality. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for the specificity of molecular recognition processes. Additionally, it can undergo various chemical modifications, such as etherification or esterification, to tailor its properties for specific applications. The methyl group at position 4 on the phenyl ring further influences the electronic distribution and steric environment around the cyclopropane moiety.

From a synthetic perspective, 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid serves as a versatile building block for constructing more elaborate molecular architectures. The carboxylic acid functionality provides a site for amide bond formation, which is fundamental in peptide and protein drug design. Moreover, it can be converted into esters or other derivatives that may improve solubility or stability in pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to predict and rationalize the behavior of such complex molecules more accurately. Molecular modeling studies suggest that 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid may interact with biological targets through multiple non-covalent interactions, including hydrogen bonds and hydrophobic effects. These insights are critical for designing experiments aimed at optimizing its pharmacological properties.

In clinical research settings, derivatives of this compound have been explored as potential candidates for treating various diseases. For example, modifications to the cyclopropane ring have been investigated for their effects on enzyme inhibition or receptor occupancy. The hydroxyl group has also been targeted for further functionalization to enhance metabolic stability or improve bioavailability. Such modifications are often guided by structure-activity relationship (SAR) studies, which help establish correlations between molecular structure and biological activity.

The synthesis of 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring requires careful handling during preparation to avoid unwanted side reactions or decomposition. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in introducing complex functionalities into this scaffold.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents based on unique molecular scaffolds like 1-(3-hydroxy-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. By leveraging its structural features and exploring its synthetic versatility, scientists hope to develop novel drugs that address unmet medical needs more effectively than existing treatments. As our understanding of molecular interactions grows more sophisticated through interdisciplinary approaches combining chemistry, biology, and computational science, compounds like this one are poised to play an increasingly important role in drug discovery and development.

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